
Essential Safety and Operational Guide for
Handling Silane, 1-cyclohexen-1-yltrimethyl-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Silane, 1-cyclohexen-1-yltrimethyl-

Cat. No.: B100276 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals working with

Silane, 1-cyclohexen-1-yltrimethyl-. The following information is critical for ensuring

laboratory safety and proper chemical handling.

Chemical and Physical Properties
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Property Value

Molecular Formula C10H20OSi[1][2]

Molecular Weight 184.35 g/mol [1][2]

CAS Number 19980-35-9[1][2]

Appearance Colorless gas[3]

Odor Choking[3]

Boiling Point -112 °C[4]

Melting Point -185 °C[4]

Flammability Extremely flammable gas[4]

Lower Explosive Limit (LEL) 1%[4]

Upper Explosive Limit (UEL) 100%[4]

Water Solubility Insoluble[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The minimum required PPE

for handling this substance includes:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

marked with "Z87". A face

shield should be worn in

addition to goggles when there

is a splash hazard.[5]

Protects against chemical

splashes, flying particles, and

other eye hazards.[5][6]

Hand Protection

Chemical-resistant gloves are

required. Disposable nitrile

gloves are suitable for

incidental contact, but should

be removed immediately upon

contamination. For extended

contact, consider double-

gloving or using more robust

gloves like butyl rubber or 4H

laminate.[5][7]

Prevents skin contact with the

chemical.[5][8]

Body Protection

A lab coat is the minimum

requirement. For larger

quantities or procedures with a

higher risk of splashing, a

chemical-resistant apron or

coveralls should be worn.[5][8]

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood. If

there is a risk of inhaling

vapors, a NIOSH-approved

respirator is necessary.[6][9]

Prevents inhalation of

potentially harmful vapors.[6]

[9]

Experimental Workflow and Handling

The following diagram outlines the standard operating procedure for handling Silane, 1-
cyclohexen-1-yltrimethyl- in a laboratory setting.
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Workflow for Handling Silane, 1-cyclohexen-1-yltrimethyl-

Preparation

Handling

Cleanup & Disposal
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Caption: This diagram illustrates the sequential steps for the safe handling of Silane, 1-
cyclohexen-1-yltrimethyl-, from preparation to disposal.

Operational Plan

Storage:

Store in a cool, dry, and well-ventilated area.[9]

Keep containers tightly closed and store in an upright position to prevent leaks.[8]

Store away from heat, sparks, open flames, and other sources of ignition.[9][10]

Separate from incompatible materials such as oxidizing agents, acids, and bases.[9]

Handling:

All work should be performed in a well-ventilated area, such as a chemical fume hood.[9]

Use non-sparking tools and explosion-proof equipment.[10]

Ground and bond containers and receiving equipment to prevent static discharge.

Pour slowly and carefully to avoid splashes.[9]

Avoid contact with skin and eyes.[1]

Disposal Plan

Waste Disposal:

Dispose of waste in accordance with all federal, state, and local regulations.[11]

Do not dispose of residual or unused quantities; contact a licensed waste disposal company.

[11][12]

Prevent waste from contaminating the surrounding environment.[11]

Contaminated Materials:
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Contaminated clothing should be removed immediately and laundered separately before

reuse.[4][13] In some cases, disposal may be necessary.[13]

Dispose of contaminated disposable items, such as gloves, in a designated hazardous waste

container.

Emergency Procedures

Spill Response:

Evacuate the immediate area.

If the spill is flammable, eliminate all ignition sources.[4]

For small spills, use a compatible absorbent material to clean it up.

For large spills, contact your institution's environmental health and safety department

immediately.

Ventilate the area.[11]

First Aid:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[1]

Remove contaminated clothing. If irritation persists, seek medical attention.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do. Seek

immediate medical attention.

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.[4][14] If the person is not breathing, give artificial respiration. Seek immediate

medical attention.

If swallowed: Do not induce vomiting. Never give anything by mouth to an unconscious

person.[1] Rinse mouth with water and seek immediate medical attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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